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Compound of Interest

Compound Name: Pregnenolone-13C2,d2

Cat. No.: B12059399 Get Quote

CRITICAL OPERATIONAL NOTE: Pregnenolone-13C2,d2 is NOT radioactive.

As a Senior Application Scientist, the most frequent compliance error I witness is the accidental

classification of stable isotope-labeled compounds (containing

,

,

) as radioactive waste. This material contains stable isotopes only.

Do NOT dispose of this in radioactive waste streams (decay-in-storage or active waste).[1]

Doing so triggers unnecessary regulatory burdens and exorbitant disposal costs.

Do NOT dispose of this down the drain. Despite being a "natural" steroid precursor, it is an

Endocrine Disrupting Compound (EDC). Municipal water treatment systems are often unable

to fully degrade steroidal ring structures, leading to bioaccumulation in aquatic ecosystems.

Disposal Standard: This material must be treated as Non-Regulated Chemical Waste (if pure)

or Hazardous Chemical Waste (if in solvent), destined for high-temperature incineration.

Chemical Profile & Hazard Identification
Before initiating disposal, verify the material against the following profile to ensure accurate

inventory reconciliation.
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Parameter Specification

Compound Name

Pregnenolone-20,21-ngcontent-ng-

c1989010908="" _nghost-ng-c2127666394=""

class="inline ng-star-inserted">

-16,16-

CAS Number (Labeled) 2483824-26-4

CAS Number (Unlabeled) 145-13-1

Molecular Weight ~320.48 g/mol (Mass Shift M+4)

Physical State White to off-white solid powder

Hazard Classification
Reproductive Toxin (Category 2); Not P-Listed;

Not U-Listed.[2][3]

RCRA Status (US)
Non-RCRA Regulated (unless mixed with

hazardous solvents).

Disposal Method High-Temperature Incineration (Fuel Blending).

The "Why": Scientific Rationale for Incineration
You may ask: If pregnenolone is a natural hormone precursor, why can't it be flushed?

Environmental Persistence: The steroidal cyclopentanoperhydrophenanthrene ring system is

chemically robust. Standard oxidation (bleach) often fails to cleave the ring, potentially

generating chlorinated steroidal byproducts that are more toxic than the parent compound.

Bioactivity: Even at parts-per-trillion (ppt) levels, steroidal waste can disrupt the endocrine

systems of aquatic life, causing feminization of fish populations.

Isotopic Value: While waste is waste, tracking the disposal of stable isotopes is often

required for grant compliance and inventory cost control.

The Protocol: The only self-validating method to ensure zero environmental impact is thermal

destruction (incineration), which mineralizes the steroid into
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,

, and isotopic gases.

Step-by-Step Disposal Workflow
Step 1: Segregation & Classification

Isolate: Separate Pregnenolone-13C2,d2 from oxidizers and acids.

Solvent Check:

If Powder: Classify as "Non-RCRA Regulated Solid."

If in Solution (e.g., Methanol/Acetonitrile): Classify based on the solvent's flashpoint (e.g.,

RCRA D001 Ignitable).

Step 2: Containerization
Primary Container: Use the original amber glass vial if possible. Steroids are light-sensitive;

while degradation is acceptable for waste, we want to prevent unknown byproduct formation.

Secondary Containment: Place the vial into a clear, sealable polyethylene bag (Ziploc type)

to contain any potential breakage or particulate residue.

Step 3: Labeling (The Chain of Custody)
Standard Tag: Apply a hazardous waste tag.[1]

Chemical Name: Write "Pregnenolone-13C2,d2 (Stable Isotope)."

Constituents:

If powder: "100% Pregnenolone-13C2,d2"[4]

If solution: "99% Acetonitrile, <1% Pregnenolone-13C2,d2"

Hazard Checkbox: Mark "Toxic" (due to reproductive hazard potential).

Step 4: The Handoff
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Transfer to your facility's Chemical Waste Storage Area (Satellite Accumulation Area).[5]

Do not autoclave.[5] Autoclaving is for biological agents; it does not destroy the chemical

structure of steroids and may volatilize them.

Visualizing the Decision Logic
The following diagram outlines the critical decision nodes for disposing of this specific isotope-

labeled steroid.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12059399?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste: Pregnenolone-13C2,d2

Is it mixed with Radioisotopes?
(e.g., 3H, 14C)

STOP: Dispose as
RADIOACTIVE WASTE

YES

Physical Form?

NO (Stable Only)

Solid / Powder Solution (e.g., MeCN, MeOH)

Classify: Non-RCRA Regulated
(Toxic/Irritant)

Classify: Hazardous Waste
(Ignitable D001)

Pack: Amber Vial -> Sealed Bag
Label: 'Stable Isotope - Toxic'

Pack: Solvent Waste Carboy
Label: 'Flammable Solvent + Steroid'

Final Fate: High-Temp Incineration

Click to download full resolution via product page

Figure 1: Decision matrix for Pregnenolone-13C2,d2 disposal, emphasizing the divergence

from radioactive workflows.

Emergency Procedures: Spill Management
In the event of a spill, the primary risk is inhalation of dust or skin absorption.
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PPE Required: Nitrile gloves (double gloving recommended), lab coat, safety glasses. If

powder is aerosolized, use an N95 or P100 respirator.

Dry Spill (Powder):

Do not dry sweep (creates dust).[6]

Cover with wet paper towels (water or ethanol) to dampen the powder.

Scoop up the damp material and towels.

Place in a wide-mouth hazardous waste jar.

Clean surface with 70% Ethanol.

Wet Spill (Solution):

Cover with absorbent pads or vermiculite.

Collect soaked material into a sealed bag/container.[6]

Label as "Debris contaminated with Steroids/Solvents."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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